Cyclic di-GMP

• CAS No.: 61093-23-0
• Product Name: Cyclic di-GMP
• Molecular Formula: C20H24N10O14P2
• Molecular Weight: 690.4 g/mol
• IUPAC Name: (1S,6R,8R,9R,10S,15R,17R,18R)-8,17-bis(2-amino-6-hydroxypurin-9-yl)-3,12-dihydroxy-3,12-dioxo-2,4,7,11,13,16-hexaoxa-3λ5,12λ5-diphosphatricyclo[13.3.0.06,10]octadecane-9,18-diol
• Standard InChI: InChI=1S/C20H24N10O14P2/c21-19-25-13-7(15(33)27-19)23-3-29(13)17-9(31)11-5(41-17)1-39-45(35,36)44-12-6(2-40-46(37,38)43-11)42-18(10(12)32)30-4-24-8-14(30)26-20(22)28-16(8)34/h3-6,9-12,17-18,31-32H,1-2H2,(H,35,36)(H,37,38)(H3,21,25,27,33)(H3,22,26,28,34)/t5-,6-,9-,10-,11-,12-,17-,18-/m1/s1
• Standard InChIKey: PKFDLKSEZWEFGL-MHARETSRSA-N
• Isomeric SMILES: C1[C@@H]2[C@H]([C@H]([C@@H](O2)N3C=NC4=C3N=C(N=C4O)N)O)OP(=O)(OC[C@@H]5[C@H]([C@H]([C@@H](O5)N6C=NC7=C6N=C(N=C7O)N)O)OP(=O)(O1)O)O
• SMILES: C1C2C(C(C(O2)N3C=NC4=C3N=C(N=C4O)N)O)OP(=O)(OCC5C(C(C(O5)N6C=NC7=C6N=C(N=C7O)N)O)OP(=O)(O1)O)O
• Canonical SMILES: C1C2C(C(C(O2)N3C=NC4=C3N=C(N=C4O)N)O)OP(=O)(OCC5C(C(C(O5)N6C=NC7=C6N=C(N=C7O)N)O)OP(=O)(O1)O)O
• Description: Cyclic di-GMP (c-di-GMP) is an important second messenger in bacteria. It is involved in diverse prokaryotic processes, including biofilm formation, motility, virulence, and cell cycling. c-di-GMP also has functions in eukaryotic cells. For example, it is detected by the transmembrane protein stimulator of interferon genes (STING), leading to activation of the innate immune system.
• Synonyms: c-di-GMP;Cyclic diguanylate;3/',5/'-Cyclic diguanylic acid
• Reference: 1.Römling, U.,Galperin, M.Y., and Gomelsky, M. Cyclic di-GMP: The first 25 years of a universal bacterial second messenger. Microbiology and Molecular Biology Reviews 77(1), 1-52 (2013).
• PubChem Compound: 5287531
• Last Modified: Dec 05 2021